N-(2-ethoxyphenyl)-N'-1-naphthylthiourea

• IUPAC Name: 1-(2-ethoxyphenyl)-3-naphthalen-1-ylthiourea
• InChI: InChI=1S/C19H18N2OS/c1-2-22-18-13-6-5-11-17(18)21-19(23)20-16-12-7-9-14-8-3-4-10-15(14)16/h3-13H,2H2,1H3,(H2,20,21,23)
• InChI Key: PTKKKYGUAMRQTB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=S)NC2=CC=CC3=CC=CC=C32
• Molecular Formula: C19H18N2OS
• Molecular Weight: 322.4 g/mol

Description

N-(2-ethoxyphenyl)-N'-1-naphthylthiourea, also known as ENTU, is a chemical compound that has been widely used in scientific research for its various biological and physiological effects. ENTU is a thiourea derivative that has been synthesized using different methods and has been studied for its mechanism of action and potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(2-ethoxyphenyl)-N'-1-naphthylthiourea is not fully understood, but it is believed to involve the inhibition of carbonic anhydrase by binding to the active site of the enzyme. This inhibition leads to a decrease in the production of bicarbonate ions, which are important for maintaining acid-base balance in the body.
Biochemical and Physiological Effects:
N-(2-ethoxyphenyl)-N'-1-naphthylthiourea has been shown to have various biochemical and physiological effects, including the inhibition of carbonic anhydrase, which can lead to a decrease in the production of bicarbonate ions. This can result in a decrease in the pH of the blood and can have implications for acid-base balance in the body. Additionally, N-(2-ethoxyphenyl)-N'-1-naphthylthiourea has been shown to have potential anti-cancer properties, as it has been shown to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

N-(2-ethoxyphenyl)-N'-1-naphthylthiourea has several advantages for use in lab experiments, including its ease of synthesis and its potential as an inhibitor of carbonic anhydrase. However, there are also limitations to its use, including its potential toxicity and the need for further research to fully understand its mechanism of action and potential applications.

Future Directions

There are several future directions for the study of N-(2-ethoxyphenyl)-N'-1-naphthylthiourea, including further research into its mechanism of action and potential applications in the treatment of cancer and other diseases. Additionally, there is potential for the synthesis of new derivatives of N-(2-ethoxyphenyl)-N'-1-naphthylthiourea with improved properties and increased efficacy. Further studies are also needed to fully understand the potential toxicity of N-(2-ethoxyphenyl)-N'-1-naphthylthiourea and its derivatives and to identify any potential side effects.

Synthesis Methods

N-(2-ethoxyphenyl)-N'-1-naphthylthiourea can be synthesized using different methods, including the reaction of 2-ethoxyaniline with 1-naphthylisothiocyanate in the presence of a base such as sodium hydroxide. Another method involves the reaction of 2-ethoxyaniline with naphthalene-1-thiocarboxamide in the presence of a reducing agent such as sodium borohydride.

Scientific Research Applications

N-(2-ethoxyphenyl)-N'-1-naphthylthiourea has been used in various scientific research applications, including as an inhibitor of the enzyme carbonic anhydrase, which is involved in the regulation of acid-base balance in the body. N-(2-ethoxyphenyl)-N'-1-naphthylthiourea has also been studied for its potential anti-cancer properties, as it has been shown to inhibit the growth of cancer cells in vitro. Additionally, N-(2-ethoxyphenyl)-N'-1-naphthylthiourea has been used as a ligand in the synthesis of metal complexes for their potential use as catalysts in organic reactions.